Cas no 1799439-20-5 (tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate)

• Product Name: tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• CAS No: 1799439-20-5
• MF: C₁₁H₁₃BrN₂O₃S
• MW: 333.201520681381
• CID: 2093229
• Update Time: 2023-11-19

tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• 2-Bromo-7-oxo-6,7-dihydro-4H-thiazolo[5,4-c]pyridine-5-carboxylic acid tert-butyl ester
• CID 91758948

• Inchi： 1S/C11H13BrN2O3S/c1-11(2,3)17-10(16)14-4-6(15)8-7(5-14)18-9(12)13-8/h4-5H2,1-3H3
• InChI Key： AQUGAGRITYCJDL-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(CN(C(=O)OC(C)(C)C)CC=2S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 372
• Topological Polar Surface Area: 87.7